Cas no 1060227-23-7 (N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide)

• Product Name: N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide
• CAS No: 1060227-23-7
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 6088776
• PubChem ID: 25868999
• Update Time: 2025-06-12

N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide
• N'-(3-methylsulfanylphenyl)-N-(2-thiophen-3-ylethyl)oxamide
• AKOS024498556
• 1060227-23-7
• F5104-0108
• N1-(3-(methylthio)phenyl)-N2-(2-(thiophen-3-yl)ethyl)oxalamide

• Inchi： 1S/C15H16N2O2S2/c1-20-13-4-2-3-12(9-13)17-15(19)14(18)16-7-5-11-6-8-21-10-11/h2-4,6,8-10H,5,7H2,1H3,(H,16,18)(H,17,19)
• InChI Key： DHYPFSGUNGIQQK-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CSC=1)(=O)C(NC1=CC=CC(SC)=C1)=O

Computed Properties

• Exact Mass: 320.06532010g/mol
• Monoisotopic Mass: 320.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Additional information on N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide

N'-[3-(Methylsulfanyl)phenyl]-N-[2-(Thiophen-3-yl)ethyl]ethanediamide (CAS No. 1060227-23-7): An Overview

N'-[3-(Methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide (CAS No. 1060227-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as thioureas and exhibits a unique combination of functional groups that contribute to its diverse biological activities.

The molecular structure of N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide consists of a central ethanediamide core flanked by two distinct substituents: a 3-(methylsulfanyl)phenyl group and a 2-(thiophen-3-yl)ethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. These findings suggest that N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide may have potential as a novel anti-inflammatory agent.

Another promising application of N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide is in the treatment of neurodegenerative disorders. Research has indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This property makes it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has also been studied for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its selective cytotoxicity. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development into a drug product. However, more detailed studies are needed to fully understand its metabolism, distribution, and excretion in vivo.

Toxicity studies on N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide have generally shown it to be well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before it can be advanced to clinical trials. Preclinical toxicity studies have not reported any significant adverse effects at relevant concentrations, but ongoing research is necessary to ensure its safety profile.

The synthetic route for the preparation of N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide has been well-documented in the literature. The synthesis typically involves multiple steps, including the formation of intermediate compounds such as 3-methylthiophenol and 2-thienylethanamine, followed by coupling reactions to form the final product. The efficiency and scalability of this synthetic route are crucial for large-scale production and commercialization.

In conclusion, N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide (CAS No. 1060227-23-7) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its safety and efficacy in preclinical models. As research progresses, this compound may pave the way for new treatments for a range of diseases.